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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

The proper handling and disposal of 1-Bromodocosane are critical for ensuring laboratory

safety and environmental protection. This long-chain alkyl bromide is classified as a hazardous

substance and requires specific procedures for its disposal. Adherence to these guidelines will

minimize risks to personnel and the environment.[1]

Immediate Safety and Hazard Profile
1-Bromodocosane is an irritant to the eyes, skin, and respiratory system.[1] It is also toxic to

aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1]

Therefore, it is imperative to handle this chemical with appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, in a well-

ventilated area or under a fume hood.

Key Hazard Information:
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Property Value

Appearance Solid[1]

CAS Number 6938-66-5

Molecular Formula C22H45Br

Health Hazards
Causes skin and eye irritation; may cause

respiratory irritation.[1]

Environmental Hazards Toxic to aquatic life with long-lasting effects.[1]

Physical Hazards
Not fully characterized, but avoid creating dust,

which could be an explosion hazard.[1]

Incompatibilities Strong oxidizing agents.[2]

Combustion Products
Carbon monoxide (CO), carbon dioxide (CO2),

hydrogen bromide.[1]

Detailed Disposal Protocol
The primary principle for the disposal of 1-Bromodocosane is to treat it as a halogenated

organic waste. It must be segregated from non-halogenated waste streams to ensure proper

treatment and to prevent costly disposal complications.

Step 1: Waste Segregation

Do: Collect 1-Bromodocosane waste separately in a designated container for halogenated

organic compounds.[3]

Do Not: Mix 1-Bromodocosane with non-halogenated organic wastes (e.g., acetone,

ethanol, hexanes), aqueous wastes (acids and bases), or wastes containing heavy metals.

[3]

Step 2: Container Selection and Handling

Use a chemically compatible container, such as a high-density polyethylene (HDPE) carboy,

often marked for halogenated waste.[3]
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Ensure the container is in good condition, free of leaks, and has a secure, tightly fitting lid.[4]

Keep the container closed when not actively adding waste to prevent the release of vapors.

[4]

Do not fill the container to more than 90% of its capacity to allow for expansion.

Step 3: Labeling

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[3]

The label must clearly identify the contents, including the chemical name "1-
Bromodocosane" and its approximate concentration.[4] The words "HAZARDOUS WASTE"

must be clearly visible.[4]

Step 4: Storage

Store the waste container in a designated satellite accumulation area (SAA), such as a

ventilated cabinet for hazardous materials.[3]

Keep the container away from sources of ignition, heat, and direct sunlight.[3]

Step 5: Final Disposal

Arrange for the disposal of the waste through your institution's Environmental Health &

Safety (EH&S) office or a licensed hazardous waste disposal company.[3]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to handle the resulting hydrogen bromide gas.[3]

Spill and Emergency Procedures
Spill Cleanup: In the event of a spill, contain the spillage immediately.[1]

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory

protection, chemical-resistant gloves, and safety goggles.[1]

Containment and Absorption: For solid spills, use dry clean-up procedures and avoid

generating dust.[1] For liquids, use an inert absorbent material like sand or vermiculite.[5]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, sealable container for hazardous waste.[3]

Labeling: Label the container clearly as "Spill Debris containing 1-Bromodocosane."[3]

Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning

materials for disposal as hazardous waste.[3]

First Aid:

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap. Seek medical attention if irritation occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[5]

Ingestion: Clean mouth with water and get medical attention.[5]

Disposal Workflow

1-Bromodocosane Disposal Workflow

Waste Generation & Collection Labeling & Storage Final Disposal

1. Generate 1-Bromodocosane Waste 2. Segregate as Halogenated Organic Waste 3. Use Designated, Compatible Container 4. Label with 'Hazardous Waste' & ContentsContainer is ready 5. Store in Satellite Accumulation Area (SAA) 6. Arrange Pickup via EH&S or Licensed ContractorContainer is full or pickup scheduled 7. Recommended: Incineration
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Caption: Logical workflow for the proper disposal of 1-Bromodocosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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